Cas no 1242166-10-4 (4-(3,5-dimethylphenyl)but-3-en-2-one)

• Product Name: 4-(3,5-dimethylphenyl)but-3-en-2-one
• CAS No: 1242166-10-4
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 6598729
• PubChem ID: 20656823
• Update Time: 2024-03-01

4-(3,5-dimethylphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethylphenyl)but-3-en-2-one
• EN300-1848366
• 1242166-10-4

• Inchi： 1S/C12H14O/c1-9-6-10(2)8-12(7-9)5-4-11(3)13/h4-8H,1-3H3/b5-4+
• InChI Key： PCFYIQMDJNXXDZ-SNAWJCMRSA-N
• SMILES： O=C(C)/C=C/C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 174.104465066g/mol
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives